Comparative Technical Guide: Dikanamycin A Tris(sulfate) vs. Kanamycin A Monosulfate
Comparative Technical Guide: Dikanamycin A Tris(sulfate) vs. Kanamycin A Monosulfate
Executive Summary
This technical guide analyzes the physicochemical and functional distinctions between Dikanamycin A tris(sulfate) and Kanamycin A monosulfate . While both compounds share the same active pharmaceutical ingredient (API)—Kanamycin A—they differ fundamentally in their salt stoichiometry.
Dikanamycin A tris(sulfate) (CAS 94237-36-2) is a synonym for Kanamycin A sesquisulfate (2:3 salt), where two kanamycin molecules are neutralized by three sulfuric acid molecules.[1][] In contrast, Kanamycin A monosulfate (CAS 25389-94-0) exists in a 1:1 stoichiometric ratio.[1][] This difference dictates their pH profile, solubility kinetics, and specific utility in biological versus chemical synthesis applications.[1]
Part 1: Chemical Identity & Stoichiometric Analysis[1][2]
The core distinction lies in the molar ratio of the aminoglycoside base to the counter-ion (sulfate). This ratio influences the compound's acidity and ionic strength in solution.
Table 1: Physicochemical Comparison
| Feature | Kanamycin A Monosulfate | Dikanamycin A Tris(sulfate) |
| Common Name | Kanamycin Monosulfate | Kanamycin A Sesquisulfate (2:[1][]3) |
| CAS Number | 25389-94-0 | 94237-36-2 |
| Stoichiometry | 1 Kanamycin : 1 H₂SO₄ | 2 Kanamycin : 3 H₂SO₄ |
| Molecular Formula | C₁₈H₃₆N₄O₁₁[1][] · H₂SO₄ | C₁₈H₃₆N₄O₁₁[1] · 1.5 H₂SO₄ |
| Molecular Weight | ~582.58 g/mol | ~631.6 g/mol (per monomer unit equivalent) |
| pH (1% Solution) | 6.5 – 8.5 (Near Neutral) | 5.5 – 7.0 (Slightly Acidic) |
| Primary Application | Cell Culture, Therapeutics | Chemical Synthesis, Buffer Formulation |
Structural Implications
Kanamycin A contains four amine groups (-NH₂).[1][]
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Monosulfate Form: Only ~2 of the 4 amines are protonated by the single sulfuric acid molecule (H₂SO₄ provides 2 H⁺). This leaves the molecule with residual buffering capacity and a near-neutral pH.[1][]
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Tris(sulfate) / Sesquisulfate Form: In the 2:3 ratio, 3 sulfuric acid molecules provide 6 protons for every 2 kanamycin molecules (3 protons per kanamycin). This results in a higher degree of protonation, leading to a more acidic solution and higher sulfate content.
Part 2: Mechanistic & Functional Analysis[1][2]
Mechanism of Action (Common to Both)
Regardless of the salt form, the active moiety is the Kanamycin A cation . Upon dissolution, the salt dissociates, releasing the polycationic aminoglycoside.[1]
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Uptake: The polycationic molecule binds to the negatively charged bacterial outer membrane, displacing Mg²⁺ and Ca²⁺ ions, creating fissures that allow entry.
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Target Binding: It binds irreversibly to the 16S rRNA of the 30S ribosomal subunit .
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Translation Inhibition: This binding causes codon misreading, production of non-functional proteins, and eventual cell death.
Experimental Decision Framework
The choice between the two forms depends on the sensitivity of the experimental system to pH and sulfate ion concentration.
Caption: Decision logic for selecting between Monosulfate and Tris(sulfate) forms based on pH tolerance and application.
Part 3: Experimental Protocols
Protocol A: Preparation of 50 mg/mL Stock Solution (Monosulfate)
Target: Standard bacterial selection (E. coli).
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Weighing: Weigh 500 mg of Kanamycin A Monosulfate (potency adjusted).
-
Note: If potency is 750 µg/mg, weigh
mg.
-
-
Dissolution: Add 8 mL of sterile deionized water. Vortex until fully dissolved.[1]
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Volume Adjustment: Adjust final volume to 10 mL.
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Sterilization: Filter through a 0.22 µm PES syringe filter. Do not autoclave stock solutions as high heat can degrade the antibiotic.
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Storage: Aliquot and store at -20°C.
Protocol B: Salt Metathesis using Dikanamycin A Tris(sulfate)
Target: Preparation of specialized drug-polymer conjugates (e.g., Hyaluronic Acid-Kanamycin).[1][]
Context: The tris(sulfate) form is often used when a higher proton donor capacity is needed to facilitate ion exchange with weak acids (like Hyaluronic acid).
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Solubilization: Dissolve 1.46 g of Dikanamycin A tris(sulfate) (approx. 10 mEq) in 25 mL of distilled water.
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Ion Exchange: Pass the solution through a quaternary ammonium resin column (OH⁻ form) at 5°C to remove sulfate ions if the free base is required, or react directly with the sodium salt of the polyanion.
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Reaction: The higher stoichiometry (2:3) ensures a more complete protonation state for specific coupling reactions compared to the monosulfate.
Part 4: Critical Handling & Stability[1][2]
pH Sensitivity[1][3]
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Monosulfate: Dissolves to yield a pH of 7.0–8.5. It is compatible with most cell culture media (LB, DMEM) without requiring pH adjustment.
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Tris(sulfate): Dissolves to yield a pH of 5.5–7.0. Adding this directly to unbuffered media may cause precipitation of pH-sensitive components.[1][] Always check pH after addition.[1]
Autoclaving Warning
While Kanamycin is moderately heat stable, autoclaving stock solutions is not recommended . It can lead to a 5-10% loss in potency and potential browning (Maillard reaction if impurities are present).[1][] Always use sterile filtration.[1]
References
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National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 6032, Kanamycin A. Retrieved from [Link][1]
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European Chemicals Agency (ECHA). Registration Dossier - Dikanamycin A tris(sulphate).[1][] Retrieved from [Link][1]
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U.S. Pharmacopeia (USP). Kanamycin Sulfate Monograph.[1] (Standard reference for Monosulfate specifications).
